Cas no 13073-96-6 (Decloxizine dihydrochloride)

• Product Name: Decloxizine dihydrochloride
• CAS No: 13073-96-6
• MF: C₂₁H₃₀Cl₂N₂O₂
• MW: 413.381103992462
• CID: 216595
• PubChem ID: 83104
• Update Time: 2025-05-19

Decloxizine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-Benzhydrylpiperazin-1-yl)ethoxy)ethanol dihydrochloride
• Decloxizine Dihydrochloride
• 2-[2-(4-benzhydrylpiperazin-1-yl)ethoxy]ethanol,dihydrochloride
• DECLOXIZINE HYDROCHLORIDE
• Ethanol,2-[2-[4-(diphenylmethyl)-1-piperazinyl]ethoxy]-, hydrochloride (1:2)
• UCB 1402 dihydrochloride
• DECLOXIZIN HYDROCHLORIDE
• UCB-1402 dihydrochloride
• 1-[2-(2-Hydroxyethoxy)ethyl]-4-alpha-phenylbenzyldiethylenediamine dihydrochloride
• Autokar
• Hydroxydiethylphenamine
• Rescupal
• UCB 1402
• 2-[2-[4-(DiphenylMethyl)-1-piperazinyl]ethoxy]ethanol Hydrochloride
• 2-(2-(4-(Diphenylmethyl)-1-piperazinyl)ethoxy)ethanol dihydrochloride
• Ethanol, 2-(2-(4-(diphenylmethyl)-1-piperazinyl)ethoxy)-, dihydrochloride
• Decloxizine diHCl
• 2-[2-(4-benzhydrylpiperazin-1-yl)ethoxy]ethanol dihydrochloride
• DTXSID20156699
• 2-(2-(4-Benzhydrylpiperazin-1-yl)ethoxy)ethanol 2HCl
• 2-[2-[4-(Diphenylmethyl)piperazin-1-yl]ethoxy]ethanol Dihydrochloride (Decloxizine Dihydrochloride)
• AKOS015963273
• AS-12324
• FT-0665559
• AC-19953
• Decloxizin 2HCl;Decloxizine hydrochloride;UCB 1402 dihydrochloride;UCB1402 dihydrochloride;UCB-1402 dihydrochloride
• BCP29896
• DecloxizineDihydrochloride
• 2-[2-(4-benzhydrylpiperazin-1-yl)ethoxy]ethanol;dihydrochloride
• 13073-96-6
• AC-28133
• CS-3438
• Ethanol, 2-[2-[4-(diphenylmethyl)-1-piperazinyl]ethoxy]-, hydrochloride (1:2)
• Decloxizine (dihydrochloride)
• D82636
• HY-A0075
• UCB1402 dihydrochloride
• DA-62739
• Decloxizine dihydrochloride

• Inchi： 1S/C21H28N2O2.2ClH/c24-16-18-25-17-15-22-11-13-23(14-12-22)21(19-7-3-1-4-8-19)20-9-5-2-6-10-20;;/h1-10,21,24H,11-18H2;2*1H
• InChI Key： RBSDUJACXBVDDN-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CCO)CCN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 412.16800
• Monoisotopic Mass: 412.1684336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 328
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• PSA: 35.94000
• LogP: 3.88230

Decloxizine dihydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Decloxizine dihydrochloride

Decloxizine Dihydrochloride (CAS No: 13073-96-6) - A Comprehensive Overview

Decloxizine dihydrochloride, a compound with the chemical identifier CAS No: 13073-96-6, is a pharmaceutical substance that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs), specifically designed to target and mitigate inflammatory responses while minimizing gastrointestinal side effects associated with traditional NSAIDs. The dihydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for therapeutic applications.

The molecular structure of Decloxizine dihydrochloride consists of a complex arrangement of carbon, hydrogen, oxygen, and nitrogen atoms, which contribute to its unique pharmacological properties. Its mechanism of action primarily involves the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which are crucial in the synthesis of prostaglandins—mediators of inflammation and pain. By selectively inhibiting these enzymes, Decloxizine dihydrochloride effectively reduces inflammation and alleviates associated symptoms without significantly affecting COX-1, thereby reducing the risk of gastrointestinal complications.

Recent advancements in medicinal chemistry have led to the development of more selective and potent NSAIDs, with Decloxizine dihydrochloride being one of the notable examples. Studies have demonstrated its efficacy in treating various inflammatory conditions, including rheumatoid arthritis, osteoarthritis, and post-operative pain. The compound's ability to provide sustained relief makes it an attractive option for chronic pain management.

In clinical trials, Decloxizine dihydrochloride has shown comparable efficacy to existing NSAIDs but with a better tolerability profile. Patients treated with this compound have reported reduced pain intensity and improved functional outcomes without significant gastrointestinal or renal adverse effects. This makes it a valuable addition to the armamentarium of pain management therapies.

The pharmacokinetic properties of Decloxizine dihydrochloride are another area of interest. It exhibits rapid absorption after oral administration, with peak plasma concentrations achieved within a few hours. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, and its elimination half-life allows for once-daily dosing, enhancing patient compliance. These characteristics make it suitable for both acute and long-term therapeutic use.

Research into the pharmacological effects of Decloxizine dihydrochloride has also explored its potential anti-anxiety and sedative properties. Preclinical studies suggest that the compound may interact with central nervous system receptors, contributing to its calming effects. This dual action—anti-inflammatory and anxiolytic—makes it a versatile therapeutic agent for conditions where both pain relief and anxiety reduction are necessary.

The synthesis of Decloxizine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, making it more efficient and environmentally friendly. These advancements not only improve the cost-effectiveness of the compound but also enhance its accessibility for patients worldwide.

Regulatory agencies have stringent requirements for the approval and commercialization of pharmaceutical compounds like Decloxizine dihydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the product meets high-quality standards throughout its production lifecycle. Additionally, rigorous safety testing is conducted to evaluate potential side effects and interactions with other medications.

The future prospects for Decloxizine dihydrochloride are promising, with ongoing research aimed at further refining its therapeutic applications. Investigational studies are exploring its potential use in neurodegenerative disorders and chronic inflammatory diseases. The development of novel formulations, such as extended-release tablets or transdermal patches, could enhance patient convenience and improve treatment outcomes.

In conclusion, Decloxizine dihydrochloride (CAS No: 13073-96-6) is a well-characterized pharmaceutical compound with significant therapeutic potential in managing inflammatory conditions and chronic pain. Its favorable pharmacological profile, combined with recent advancements in synthetic chemistry and clinical research, positions it as a valuable asset in modern medicine. As further studies continue to uncover its benefits, Decloxizine dihydrochloride is poised to play an increasingly important role in patient care across various medical disciplines.